Cas no 142821-34-9 (Butanamide, N-(2-oxopentyl)-)
Butanamide, N-(2-oxopentyl)- structure
Product Name:Butanamide, N-(2-oxopentyl)-
CAS No:142821-34-9
MF:C9H17NO2
MW:171.23678278923
CID:903482
PubChem ID:15012780
Update Time:2025-04-19
Butanamide, N-(2-oxopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-(2-oxopentyl)-
- N-(2-oxopentyl)butyramide
- 142821-34-9
- SCHEMBL21340423
- N-(2-Oxopentyl)butanamide
-
- Inchi: 1S/C9H17NO2/c1-3-5-8(11)7-10-9(12)6-4-2/h3-7H2,1-2H3,(H,10,12)
- InChI Key: IXJHBMWGEYWEDS-UHFFFAOYSA-N
- SMILES: O=C(CNC(CCC)=O)CCC
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Butanamide, N-(2-oxopentyl)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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